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Compound of Interest

Compound Name: 4-Benzyloxy-3-chloroaniline

Cat. No.: B1332019

Essential Safety & Handling Guide for 4-Benzyloxy-
3-chloroaniline

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) requirements, and operational and disposal plans for handling 4-Benzyloxy-3-
chloroaniline in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe handling and minimize exposure risks.

Hazard Summary: 4-Benzyloxy-3-chloroaniline is a chemical that poses several health risks.
It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
It is classified as a combustible solid.

Quantitative Data

The following table summarizes the key physical, chemical, and safety data for 4-Benzyloxy-3-
chloroaniline.
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Property Value Source
Chemical Formula C13H12CINO [1112]
Molecular Weight 233.69 g/mol [1]
CAS Number 59404-86-3 [11[3]
Appearance Solid
Melting Point 56-60 °C
GHS Hazard Codes H315, H319, H335 [1]
Hazard Classifications Skin Irrit. 2, Eye Irrit. 2, STOT o

SE 3
Signal Word Warning [1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to prevent exposure. The following table outlines the
required PPE for handling 4-Benzyloxy-3-chloroaniline.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/59404-86-3
https://www.scbt.com/p/4-benzyloxy-3-chloroaniline-59404-86-3
https://pubchem.ncbi.nlm.nih.gov/compound/59404-86-3
https://pubchem.ncbi.nlm.nih.gov/compound/59404-86-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4504915.htm
https://pubchem.ncbi.nlm.nih.gov/compound/59404-86-3
https://pubchem.ncbi.nlm.nih.gov/compound/59404-86-3
https://pubchem.ncbi.nlm.nih.gov/compound/59404-86-3
https://www.benchchem.com/product/b1332019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Specifications and
Body Part ) .
Equipment Rationale
To protect against splashes
Safety goggles with side and airborne particles.
Eyes/Face ) )
shields or a face shield Standard safety glasses are
not sufficient.[4]
To prevent dermal absorption,
Ski Chemical-resistant gloves a likely route of exposure.
in
(e.g., nitrile, neoprene) Regularly inspect gloves for

tears or punctures.[4]

) To protect against
Laboratory coat or chemical- o
Body contamination of personal

resistant apron )
clothing.[4]

NIOSH-approved respirator ) )
) ] ) To prevent inhalation of dust or
with appropriate cartridges for )
) ) vapors, especially when
Respiratory organic vapors and _ _
_ handling the solid form or
particulates (e.g., N95 dust ) )
preparing solutions.[4]
mask)

Experimental Protocols: Safe Handling and Disposal

Adherence to strict operational procedures is mandatory to ensure safety.

Operational Plan: Step-by-Step Guidance

e Preparation:
o Before handling, ensure all necessary PPE is donned correctly.

o Work should be conducted in a well-ventilated laboratory, preferably within a certified
chemical fume hood.[5]

o Ensure that a safety shower and eyewash station are readily accessible.
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o Prepare the work area within the chemical fume hood by lining it with absorbent,
disposable material.

e Handling and Use:

o

Avoid breathing dust, fumes, or vapors.[5][6]

[e]

Avoid contact with skin and eyes.[5][6]

o

Weigh and transfer the solid chemical carefully to minimize dust generation.

[¢]

If creating a solution, add the solid to the solvent slowly.
» After Handling:

o Thoroughly wash hands and any exposed skin with soap and water after work is complete.

[4]

o Decontaminate all surfaces and equipment used.

Spill and Emergency Procedures
« Spill:

o Evacuate unnecessary personnel from the area.

o For small spills, carefully sweep or scoop the contained material into a labeled, sealed
container for disposal.[6]

o Clean the spill area with a suitable decontamination solution and wash thoroughly.
e First Aid:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[6]
Remove contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if
present and easy to do. Continue rinsing.
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o Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6]
o Ingestion: Rinse mouth. Do NOT induce vomiting.

o In all cases of exposure, seek immediate medical attention.[5]

Disposal Plan

All waste containing 4-Benzyloxy-3-chloroaniline must be treated as hazardous waste.[7]

o Contaminated Materials: All disposable PPE, absorbent materials from spills, and empty
containers should be collected in a designated, labeled hazardous waste container.[4]

o Chemical Waste: Unused or waste solutions of 4-Benzyloxy-3-chloroaniline should be
collected in a separate, labeled hazardous waste container.

» Disposal: Dispose of all waste through an approved hazardous waste disposal facility, in
accordance with local, regional, and national regulations.[7][8] Avoid release to the
environment.[5][6]

Visual Workflow for Handling 4-Benzyloxy-3-
chloroaniline
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Caption: Workflow for handling 4-Benzyloxy-3-chloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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